2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)acetamide

• Molecular Formula: C22H24N6O3S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 2-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(4,7,7-trimethyl-5-oxo-6,8-dihydroquinazolin-2-yl)acetamide
• InChI: InChI=1S/C22H24N6O3S/c1-12-18-14(9-22(2,3)10-15(18)29)24-20(23-12)25-17(30)11-32-21-26-19(27-28-21)13-7-5-6-8-16(13)31-4/h5-8H,9-11H2,1-4H3,(H,26,27,28)(H,23,24,25,30)
• InChI Key: SDCYHUQLESNIDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC(=N1)NC(=O)CSC3=NNC(=N3)C4=CC=CC=C4OC)CC(CC2=O)(C)C

Description

2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)acetamide is a sophisticated synthetic compound of significant interest in medicinal chemistry and pharmacological research, designed as a potential kinase inhibitor. Its molecular structure integrates a 1,2,4-triazole moiety linked via a sulfanylacetamide bridge to a tetrahydroquinazolinone core, a scaffold well-known for its role in targeting enzyme active sites. The tetrahydroquinazolinone component is a recognized privileged structure in drug discovery, particularly for designing compounds that interact with ATP-binding sites of various kinases . The specific substitution pattern, including the 2-methoxyphenyl group on the triazole ring, is engineered to modulate solubility, binding affinity, and selectivity. This compound is intended for use in non-clinical research applications, such as high-throughput screening, enzymatic assay development, and structure-activity relationship (SAR) studies to explore and validate novel therapeutic targets in areas like oncology and inflammatory diseases. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals.

Biological Activity

The compound 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)acetamide is a novel synthetic derivative with potential therapeutic applications. This article reviews its biological activity, synthesizing data from diverse research studies to provide a comprehensive overview of its pharmacological properties.

Chemical Structure and Properties

The compound's structure includes a triazole ring and a quinazoline moiety, which are known for their diverse biological activities. The molecular formula can be represented as follows:

Property	Value
Molecular Formula	C18H22N4O3S
Molecular Weight	374.45 g/mol
CAS Number	[Insert CAS Number Here]
Appearance	White to off-white powder

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities including:

• Antimicrobial Activity : The triazole derivatives have shown significant antimicrobial properties against various pathogens. Studies have demonstrated efficacy against bacterial strains such as Staphylococcus aureus and Escherichia coli.
• Anticancer Properties : Initial screenings suggest that the compound has potential anticancer activity. It has been tested against several cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer), showing promising results in inhibiting cell proliferation.
• Anti-inflammatory Effects : The compound has also been evaluated for its anti-inflammatory potential. In vitro assays indicate a reduction in pro-inflammatory cytokines, suggesting it may modulate inflammatory pathways.
• Antioxidant Activity : Preliminary studies suggest that it possesses antioxidant properties, which could contribute to its protective effects against oxidative stress-related diseases.

Antimicrobial Activity

A study published in MDPI evaluated several triazole derivatives and found that compounds similar to our target exhibited significant antifungal activity against Candida species. The compound's structural features likely contribute to its binding affinity to fungal enzymes .

Anticancer Activity

In a recent study focusing on novel anticancer compounds, the target compound was screened alongside others in drug libraries. It demonstrated notable cytotoxicity against MCF-7 cells with an IC50 value indicating effective inhibition of cell growth . Further investigations revealed that it induced apoptosis through the activation of caspase pathways.

Anti-inflammatory Mechanisms

Research highlighted in PMC indicated that derivatives of triazoles can inhibit the NF-kB pathway, leading to decreased expression of inflammatory mediators . The specific compound under review could similarly impact these pathways based on its structural analogies.

The proposed mechanism for the biological activity of this compound involves:

• Inhibition of Enzymatic Pathways : The sulfanyl group may interact with active sites on enzymes critical for microbial survival or cancer cell proliferation.
• Modulation of Cell Signaling : By affecting signaling pathways associated with inflammation and apoptosis, the compound may exert protective effects in various disease models.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing triazole moieties exhibit significant antimicrobial properties. The triazole ring can disrupt cellular processes in bacteria and fungi. Studies have shown that derivatives of triazoles can be effective against resistant strains of pathogens. For instance, the compound's structure suggests potential activity against various bacterial and fungal infections due to its ability to inhibit specific enzymes crucial for microbial survival.

Anticancer Potential

Triazole derivatives have been explored for their anticancer properties. The compound's unique structure may allow it to interact with cancer cell pathways effectively. Preliminary studies using molecular docking simulations indicate that it could inhibit key enzymes involved in tumor growth and metastasis. For example, compounds similar to this one have demonstrated cytotoxicity against human cancer cell lines such as HeLa and MCF-7 with IC50 values indicating significant potency .

Anti-inflammatory Effects

The anti-inflammatory properties of triazole-containing compounds are also noteworthy. In silico studies suggest that the compound may act as a 5-lipoxygenase inhibitor, which could make it a candidate for treating inflammatory diseases . The mechanism involves the inhibition of leukotriene synthesis, which plays a critical role in inflammatory responses.

Fungicides

Due to their antifungal properties, triazole derivatives are commonly used as fungicides in agriculture. The compound's ability to inhibit fungal growth makes it suitable for developing new agricultural fungicides aimed at protecting crops from fungal pathogens.

Plant Growth Regulators

Research into the effects of triazole compounds on plant growth has shown promising results. These compounds can modulate plant growth by influencing hormone levels and stress responses. The specific compound studied may enhance resistance to environmental stressors in crops.

Case Study 1: Anticancer Activity Evaluation

In a study assessing the anticancer potential of triazole derivatives, several compounds were evaluated for their cytotoxic effects on cancer cell lines. The results indicated that certain derivatives exhibited significant growth inhibition (IC50 values < 50 μM), suggesting that modifications in the triazole ring can enhance anticancer activity .

Case Study 2: Antifungal Efficacy

Another investigation focused on the antifungal properties of various triazole derivatives against common agricultural pathogens. Results showed that specific modifications led to enhanced efficacy against resistant fungal strains, highlighting the potential for developing new fungicides based on this compound's structure .

Comparison with Similar Compounds

Table 1: Structural and Bioactivity Comparison of Selected Analogues

Compound Name / ID	Key Structural Features	Bioactivity (IC₅₀, μM)	Reference
Target Compound	2-Methoxyphenyl-triazole; tetrahydroquinazolinone-acetamide	Data not reported in provided evidence	—
N-(2-Ethyl-6-methylphenyl)-2-[(5-{1-[(4-Methoxyphenyl)sulfonyl]-4-piperidinyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide (7h)	Phenyl-triazole; piperidinyl-sulfonyl group; ethyl-methylphenyl acetamide	Antioxidant (DPPH): 17.2; BChE inhibition: 23.5
N-(5-Methylisoxazol-3-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	Isoxazole-linked; dihydrotriazinone	Not reported (synthesis focus)
2-{[5-(4-Chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-4-(dimethylamino)benzylidene]acetohydrazide	Chlorophenyl/methylphenyl-triazole; hydrazide linkage	Anticancer (NCI-60 screening mentioned in )
2-{[5-(Benzothiazol-2-ylsulfanylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-hydroxypropyl)acetamide	Benzothiazole-thioether; hydroxypropyl acetamide	Not reported (structural focus)

Impact of Substituents on Bioactivity

• Triazole Substituents : The 2-methoxyphenyl group in the target compound may enhance π-π stacking and metabolic stability compared to chlorophenyl () or benzothiazole () substituents. Methoxy groups are often associated with improved solubility and target affinity .
• Sulfanyl Linker : The -S- bridge is conserved across analogues, facilitating thiol-mediated interactions or disulfide bond formation in enzyme inhibition .

Pharmacokinetic and Bioactivity Profiling

• Similarity Indexing : Compounds with >70% structural similarity (e.g., via Tanimoto coefficient) often share overlapping bioactivity profiles . For instance, highlights that triazole-acetamides with chlorophenyl groups cluster in NCI-60 screening datasets, suggesting shared anticancer mechanisms.
• Enzyme Inhibition: Compound 7h () shows potent butyrylcholinesterase (BChE) inhibition (IC₅₀ = 23.5 μM), implying that the target compound’s tetrahydroquinazolinone moiety—a known kinase-binding motif—may similarly target enzymes like COX-2 or HDACs .

Key Research Findings and Data Gaps

• Synthetic Methods : The target compound’s synthesis likely follows routes similar to (alkylation of triazole-thiols with bromoacetamides) or (condensation with chloroacetyl chloride). However, yields and purity data are unavailable .
• Docking Studies : While reports docking of analogue 7h with bovine serum albumin (BSA), the target compound’s binding to specific targets (e.g., ROCK1 kinase in ) remains unexplored.

Q & A

Q. What are the critical steps in synthesizing 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)acetamide?

• Methodological Answer : The synthesis typically involves: (i) Preparation of the triazole-thione intermediate via cyclization of thiosemicarbazide derivatives under reflux in ethanol with KOH . (ii) Alkylation using chloroacetamide derivatives, heated to reflux for 1–2 hours, followed by precipitation in water and recrystallization (ethanol or DMF) . (iii) Purification via column chromatography (silica gel, eluent: ethyl acetate/hexane) and validation using NMR and mass spectrometry .

Q. Which spectroscopic techniques are essential for confirming the structure and purity of this compound?

• Methodological Answer :

• 1H/13C NMR : Assigns protons and carbons from the triazole, quinazolinone, and methoxyphenyl groups. For example, methoxy protons resonate at δ 3.8–4.0 ppm .
• IR Spectroscopy : Confirms functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the quinazolinone) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular ion peaks (e.g., [M+H]+) with <2 ppm error .

Q. How can researchers assess the compound’s preliminary biological activity?

• Methodological Answer :

• In vitro assays : Test anti-inflammatory activity using LPS-induced TNF-α inhibition in macrophages (IC50 calculation) .
• Anti-exudative models : Administer 10 mg/kg in rodent models (e.g., carrageenan-induced paw edema), comparing efficacy to diclofenac sodium .

Advanced Research Questions

Q. What strategies optimize reaction yields during the alkylation step of the triazole-thione intermediate?

• Methodological Answer :

• Solvent selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity of the thiolate ion .
• Temperature control : Maintain 60–80°C to balance reactivity and avoid side reactions (e.g., oxidation) .
• Stoichiometric adjustments : Use 1.2 equivalents of chloroacetamide to ensure complete substitution .

Q. How can computational chemistry resolve contradictions in biological activity data across structural analogs?

• Methodological Answer :

• Molecular docking : Compare binding affinities of the compound’s methoxyphenyl and quinazolinone moieties to targets like COX-2 or EGFR .
• QSAR modeling : Correlate substituent variations (e.g., methoxy vs. ethoxy groups) with anti-inflammatory IC50 values using descriptors like logP and polar surface area .

Q. What experimental designs validate the role of the sulfanyl-acetamide linker in target binding?

• Methodological Answer :

• Proteolytic stability assays : Incubate the compound with liver microsomes to assess metabolic resistance of the sulfanyl linkage .
• Crystallography : Co-crystallize with target proteins (e.g., kinases) to visualize hydrogen bonding between the acetamide carbonyl and active-site residues .

Q. How can AI-driven tools enhance synthesis or activity prediction for this compound?

• Methodological Answer :

• Retrosynthesis planning : Use AI platforms (e.g., IBM RXN) to propose alternative routes for the triazole-quinazolinone core .
• Activity prediction : Train machine learning models on datasets of triazole derivatives to forecast cytotoxicity or ADMET properties .